Cas no 97049-72-4 ([1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy-)

[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy- structure
97049-72-4 structure
Product Name:[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy-
CAS No:97049-72-4
MF:C16H18O6
MW:306.310525417328
CID:5616166
Update Time:2023-09-05

[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy-
    • Inchi： 1S/C16H18O6/c1-19-10-7-11(18)15(14(8-10)22-4)16-12(20-2)5-9(17)6-13(16)21-3/h5-8,17-18H,1-4H3
    • InChI Key： QMPKXRUBQRWRQK-UHFFFAOYSA-N
    • SMILES： C1(C2=C(OC)C=C(O)C=C2OC)=C(OC)C=C(OC)C=C1O

Experimental Properties

  • Density: 1.237±0.06 g/cm3(Predicted)
  • Boiling Point: 423.5±45.0 °C(Predicted)
  • pka: 8.46±0.45(Predicted)

[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy- Production Method

Production Method 1

500-99-2 500-99-2
97049-72-4 97049-72-4
97049-71-3 97049-71-3
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride
Reference
Brown algal polyphenols: synthesis of "fucophlorethol A" octamethyl ether (2,2',4,6,6'-pentamethoxy-4'-(2,4,6-trimethoxyphenoxy)biphenyl)
Ragan, Mark A., Canadian Journal of Chemistry, 1985, 63(2), 291-3

Production Method 2

500-99-2 500-99-2
97049-72-4 97049-72-4
97049-71-3 97049-71-3
Reaction Conditions
1.1 Reagents: tert-Butyl peroxide Catalysts: Iron chloride (FeCl3) Solvents: 2,2,2-Trifluoroethanol ;  rt; 48 h, rt
Reference
Iron-catalyzed selective oxidative arylation of phenols and biphenols
Vershinin, Vlada; Dyadyuk, Alina; Pappo, Doron, Tetrahedron, 2017, 73(26), 3660-3668

Production Method 3

500-99-2 500-99-2
97049-72-4 97049-72-4
97049-71-3 97049-71-3
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride ;  1 h, rt
Reference
Vanadium(IV) chloride
O'Brien, Michael K.; Vanasse, Benoit, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, , 1-2

Production Method 4

500-99-2 500-99-2
97049-72-4 97049-72-4
97049-71-3 97049-71-3
Reaction Conditions
1.1 Catalysts: Vanadium tetrachloride Solvents: Carbon tetrachloride ;  1 h, 22 °C
Reference
Vanadium(IV) Chloride
O'Brien, Michael K.; Vanasse, Benoit, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, ,

[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy- Raw materials

[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy- Preparation Products

[1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy- Related Literature

97049-72-4 ([1,1'-Biphenyl]-2,4'-diol, 2',4,6,6'-tetramethoxy-) Related Products

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